Cas no 56427-44-2 (Benzoic acid, 2-ethyl-, ethyl ester)

Benzoic acid, 2-ethyl-, ethyl ester structure

56427-44-2 structure

Product Name:Benzoic acid, 2-ethyl-, ethyl ester

CAS No:56427-44-2

Molecular Formula:C₁₁H₁₄O₂

Molecular Weight:178.22766

CID:348896

Benzoic acid, 2-ethyl-, ethyl ester Properties

Names and Identifiers

- 2-Ethylbenzoic acid ethyl ester
- Benzoic acid, 2-ethyl-, ethyl ester
- InChIKey： XSXVXSCMWUJXOS-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H14O2/c1-3-9-7-5-6-8-10(9)11(12)13-4-2/h5-8H,3-4H2,1-2H3
- SMILES： CCC1=C(C=CC=C1)C(=O)OCC

Computed Properties

Exact Mass: 178.09942
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Heavy Atom Count: 13

Experimental Properties

PSA: 26.3

Benzoic acid, 2-ethyl-, ethyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AG99735-250mg	2-Ethylbenzoic acid ethyl ester	56427-44-2		250mg	$25.00	2024-04-19
abcr	AB570821-1g	2-Ethylbenzoic acid ethyl ester, 97%; .	56427-44-2	97%	1g	€1338.30

Benzoic acid, 2-ethyl-, ethyl ester Related Literature

1. Notes from the Reports of Public Analysts

Analyst, 1927,52, 409-411
2. XXIV.—Properties of conjugated compounds. Part VI. The dibromination products of cyclic butadienes

J. Chem. Soc., 1929, 172-180
3. Colloidal Cu/ZnO catalysts for the hydrogenation of carbon dioxide to methanol: investigating catalyst preparation and ligand effects†

Sebastian D. Pike,Andrés García-Trenco,Edward R. White,Alice H. M. Leung,Jonathan Weiner,Milo S. P. Shaffer,Charlotte K. Williams Catal. Sci. Technol., 2017,7, 3842-3850
4. The effect of hydrophile-lipophile of water-soluble poly(ethylene glycol)-poly(lactic acid) diblock copolymers on the stability of microscopic emulsion films and nanoemulsions

Mendeleev Commun., 1998,8, 105-107
5. Chemistry through cocrystals: pressure-induced polymerization of C2H2·C6H6 to an extended crystalline hydrocarbon†

Matthew D. Ward,Haw-Tyng Huang,Li Zhu,Arani Biswas,Dmitry Popov,Timothy A. Strobel Phys. Chem. Chem. Phys., 2018,20, 7282-7294
6. Size and shape controllable synthesis and luminescent properties of BaGdF5:Ce3+/Ln3+ (Ln = Sm, Dy, Eu, Tb) nano/submicrocrystals by a facile hydrothermal process

Chunxia Li,Jun Lin Nanoscale, 2011,3, 2589-2595
7. Correction: Spironaphthoxazine switchable dyes for biological imaging

Yaoyao Xiong,Andreas Vargas Jentzsch,Johannes W. M. Osterrieth,Erdinc Sezgin,Igor V. Sazanovich,Katharina Reglinski,Silvia Galiani,Anthony W. Parker,Harry L. Anderson Chem. Sci., 2018,9, 3892-3892
8. Contents pages

Annu. Rep. Prog. Chem., 1957,54, 1-6
9. Computer-aided design of high-efficiency GeTe-based thermoelectric devices†

Kun Zheng,Wanyu Lyv,Meng Li,Xianlin Qu,Qiang Sun,Shengduo Xu Energy Environ. Sci., 2020,13, 1856-1864
10. Target specificity of mammalian DNA methylation and demethylation machinery

M. Ravichandran,R. Z. Jurkowska,T. P. Jurkowski Org. Biomol. Chem., 2018,16, 1419-1435

56427-44-2 (Benzoic acid, 2-ethyl-, ethyl ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:56427-44-2)Benzoic acid, 2-ethyl-, ethyl ester

Purity:99%

Quantity:1g

Price($):793.0